Cas no 2228644-25-3 (4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one)

• Product Name: 4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one
• CAS No: 2228644-25-3
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 6371032
• PubChem ID: 165946544
• Update Time: 2025-05-21

4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one
• 2228644-25-3
• EN300-1917191

• Inchi： 1S/C9H11BrO2S/c1-6(11)3-4-7-5-8(10)9(12-2)13-7/h5H,3-4H2,1-2H3
• InChI Key： DBXWCWPLQZTHLG-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CCC(C)=O

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one

Comprehensive Overview of 4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one (CAS No. 2228644-25-3): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one (CAS No. 2228644-25-3) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its thiophene core and bromo-methoxy substitution pattern, serves as a critical intermediate in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "thiophene derivatives synthesis", "bromo-substituted heterocycles", and "methoxy-thiophene applications", reflecting its relevance in cutting-edge chemical innovation.

The molecular structure of 4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one combines a butanone side chain with a functionalized thiophene ring, enabling diverse reactivity. This design facilitates its use in cross-coupling reactions, a hotspot in modern organic chemistry, as evidenced by the surge in searches for "Suzuki-Miyaura coupling with bromothiophenes". Its electron-rich aromatic system also makes it valuable in designing organic semiconductors, aligning with the growing demand for flexible electronics and OLED materials.

From a synthetic perspective, the CAS 2228644-25-3 compound exemplifies the strategic incorporation of halogenated and alkoxy groups to fine-tune physicochemical properties. Recent publications highlight its role in constructing pharmacophores for kinase inhibitors, resonating with trending queries like "thiophene-based drug discovery". Environmental considerations are also addressed, as its moderate polarity allows for greener purification methods—a topic gaining traction under search terms such as "sustainable heterocycle synthesis".

Analytical characterization of this compound typically involves NMR, HPLC, and mass spectrometry, with researchers often seeking "spectral data for brominated thiophenes". The methoxy group's influence on lipophilicity and metabolic stability further positions it as a valuable scaffold in medicinal chemistry, correlating with frequent searches for "bioisosteres for drug design". Industry reports suggest expanding applications in crop protection chemicals, particularly in formulations targeting fungal resistance.

Emerging trends indicate that 4-(4-bromo-5-methoxythiophen-2-yl)butan-2-one derivatives may contribute to advancements in photoredox catalysis and energy storage materials, topics frequently explored in queries like "thiophene electrolytes for batteries". Its compatibility with continuous flow chemistry setups addresses the pharmaceutical industry's push toward process intensification, another trending search area. Proper handling protocols, though non-hazardous, emphasize standard organic compound precautions, with MSDS documentation available for regulatory compliance.

In conclusion, the multifaceted utility of CAS 2228644-25-3 underscores its importance across scientific disciplines. As innovation drives demand for specialized heterocyclic building blocks, this compound remains at the forefront of research into functional materials and bioactive molecules, answering contemporary search needs such as "next-generation thiophene chemistry" and "tailored molecular scaffolds".